1-Methyl-4-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid

Specification

• CAS No.: 1198436-63-3
• Molecular Formula: C6H5F3N2O2
• Molecular Weight: 194.113
• IUPAC Name: 2-methyl-4-(trifluoromethyl)pyrazole-3-carboxylic acid
• Standard InChI: InChI=1S/C6H5F3N2O2/c1-11-4(5(12)13)3(2-10-11)6(7,8)9/h2H,1H3,(H,12,13)
• Standard InChI Key: PQMODFXPVBWFTK-UHFFFAOYSA-N
• SMILES: CN1C(=C(C=N1)C(F)(F)F)C(=O)O

Introduction

1-Methyl-4-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid is a synthetic organic compound belonging to the pyrazole family. It is characterized by its molecular formula, C6H5F3N2O2, and molecular weight of 194.11 g/mol. This compound is of interest in various chemical and pharmaceutical applications due to its unique structural features and potential biological activities.

Storage and Handling

The compound should be stored in a cool, dry place, away from direct sunlight and moisture. It is classified under dangerous goods class 0, indicating no specific hazardous classification for transport.

Biological and Chemical Applications

Pyrazole derivatives, including carboxylic acids, have been explored for their potential biological activities, such as antifungal, antibacterial, and anticancer properties. While specific data on 1-Methyl-4-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid is limited, its structural features suggest potential applications in pharmaceutical or agrochemical research.

Research Findings and Future Directions

Research on pyrazole derivatives often focuses on structure-activity relationships to optimize biological efficacy. For instance, difluoromethyl-substituted pyrazoles have shown promising antifungal activities. The trifluoromethyl group in 1-Methyl-4-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid may confer unique properties that could be leveraged in drug design or pesticide development.

Comparison with Related Compounds

Compound	Molecular Formula	Molecular Weight	CAS Number
1-Methyl-4-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid	C6H5F3N2O2	194.11	1198436-63-3
1H-Pyrazole-5-carboxylic acid	C4H4N2O2	112.09	797027-83-9
5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid	C6H4ClF3N2O2	228.56	-

This table highlights the differences in molecular structure and properties among related pyrazole derivatives.